Cas no 944794-82-5 (B-[6-[(ethylamino)carbonyl]-3-pyridinyl]-Boronic acid)

• Product Name: B-[6-[(ethylamino)carbonyl]-3-pyridinyl]-Boronic acid
• CAS No: 944794-82-5
• MF: C₈H₁₁BN₂O₃
• MW: 193.995541810989
• MDL: MFCD12964574
• CID: 1122563
• PubChem ID: 67355590
• Update Time: 2025-04-20

B-[6-[(ethylamino)carbonyl]-3-pyridinyl]-Boronic acid Chemical and Physical Properties

Names and Identifiers

• B-[6-[(ethylamino)carbonyl]-3-pyridinyl]-Boronic acid
• [6-(ethylcarbamoyl)pyridin-3-yl]boronic acid
• 6-(Ethylcarbamoyl)pyridin-3-ylboronic acid
• KPFXJXXKUBFCRT-UHFFFAOYSA-N
• 944794-82-5
• SCHEMBL2301348
• 6-(Ethylcarbamoyl)pyridine-3-boronic acid
• {6-[(ethylamino)carbonyl]pyridin-3-yl}boronic acid
• MFCD12964574
• DB-108440

• MDL： MFCD12964574
• Inchi： 1S/C8H11BN2O3/c1-2-10-8(12)7-4-3-6(5-11-7)9(13)14/h3-5,13-14H,2H2,1H3,(H,10,12)
• InChI Key： KPFXJXXKUBFCRT-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(B(O)O)=CN=1)NCC

Computed Properties

• Exact Mass: 194.0862724g/mol
• Monoisotopic Mass: 194.0862724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.4Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (35 g/l) (25 º C),